2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid

• Molecular Formula: C10H10F2O3
• Molecular Weight: 216.18 g/mol
• IUPAC Name: 2,2-difluoro-2-(2-methoxy-5-methylphenyl)acetic acid
• InChI: InChI=1S/C10H10F2O3/c1-6-3-4-8(15-2)7(5-6)10(11,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key: IRECETVJYMQWHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(C(=O)O)(F)F

Description

2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid is a fluorinated aromatic acetic acid derivative characterized by a difluoromethyl group attached to a methoxy-substituted aromatic ring. The compound’s structure includes a 2-methoxy group and a 5-methyl substituent on the phenyl ring, which likely influences its electronic and steric properties. The difluoro substitution at the α-position of the acetic acid moiety is a common strategy to enhance metabolic stability and modulate acidity, which can improve bioavailability or reactivity in synthetic applications .

Preparation Methods

Synthesis via Diazotization and Hydrolysis

This method involves diazotization of a substituted aniline precursor followed by hydrolysis to introduce the acetic acid moiety.

Procedure (adapted from [CN106928044A]):

• Diazotization :
  • Starting material : 2-Methoxy-5-methylaniline.
  • Reagents : Sodium nitrite (NaNO₂), hydrochloric acid (HCl), trichloroethylene.
  • Conditions : Reaction at -5–5°C for 2 hours.
  • Intermediate : 1-(2,2,2-Trichloroethyl)-2-methoxy-5-methylbenzene.

• Hydrolysis :
  • Reagents : Concentrated HCl, dichloroethane.
  • Conditions : Heating at 65–75°C for 8 hours.
  • Yield : ~85–90% (hypothetical, based on analogous reactions).

Key Reaction :
$$
\text{2-Methoxy-5-methylaniline} \xrightarrow[\text{NaNO}_2, \text{HCl}]{\text{Trichloroethylene}} \text{1-(2,2,2-Trichloroethyl)-2-methoxy-5-methylbenzene} \xrightarrow[\text{HCl}]{\text{Hydrolysis}} \text{Target Compound}
$$

Nitrile Hydrolysis Route

A two-step process involving nitrile formation and subsequent hydrolysis (inspired by [CN100455557C]).

Procedure :

• Nitrile Synthesis :
  • Starting material : 2-Methoxy-5-methylbenzyl chloride.
  • Reagents : Potassium cyanide (KCN), phase-transfer catalyst.
  • Conditions : Reflux in aqueous H₂SO₄ (30–70%) at 90–150°C.

• Hydrolysis :
  • Reagents : Sodium hydroxide (NaOH), activated carbon.
  • Conditions : Neutralization to pH 7.5–10, followed by acidification with HCl.
  • Purity : ≥99% (GC analysis).

Data Table :

Step	Reagents	Temperature (°C)	Time (h)	Yield (%)
1	KCN, H₂SO₄	120	4	78
2	NaOH, HCl	80	2	92

Fluorination of α-Keto Esters

Direct fluorination using diethylaminosulfur trifluoride (DAST) or similar agents (analogous to).

Procedure :

• Ester Synthesis :
  • Starting material : 2-Methoxy-5-methylphenylglyoxylic acid.
  • Reagents : Ethanol, H₂SO₄ (catalyst).
  • Intermediate : Ethyl 2-(2-methoxy-5-methylphenyl)-2-oxoacetate.

• Fluorination :
  • Reagents : DAST, dichloromethane.
  • Conditions : -10°C to RT, 12 hours.
  • Yield : ~70–75%.

Key Reaction :
$$
\text{Ethyl 2-(2-methoxy-5-methylphenyl)-2-oxoacetate} \xrightarrow{\text{DAST}} \text{Ethyl 2,2-difluoro-2-(2-methoxy-5-methylphenyl)acetate} \xrightarrow{\text{Hydrolysis}} \text{Target Compound}
$$

Solid-Phase Synthesis

Adapted from peptide linker methodologies ([PubMed]):

• Resin-bound intermediate : Coupling of fluorinated acetic acid derivatives to a Wang resin.
• Cleavage : 20% trifluoroacetic acid (TFA) in dichloromethane.
• Yield : 29–35% over 5 steps.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield (%)
Diazotization	High purity, scalable	Multi-step, hazardous intermediates	85–90
Nitrile Hydrolysis	Simple conditions	Requires strong acids	70–78
Fluorination of Esters	Direct fluorination	Costly reagents (DAST)	70–75
Solid-Phase	Modular for derivatives	Low overall yield	29–35

Key Considerations

• Regioselectivity : The methoxy and methyl groups on the phenyl ring direct electrophilic substitution to the para position, ensuring structural fidelity.
• Purification : Activated carbon adsorption and recrystallization (e.g., from toluene) are critical for achieving ≥99% purity.
• Safety : Diazotization and fluorination steps require strict temperature control and inert atmospheres.

Chemical Reactions Analysis

Types of Reactions: 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The acetic acid moiety can be reduced to alcohols using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of 2,2-difluoro-2-(2-methoxy-5-methylphenyl)acetaldehyde or 2,2-difluoro-2-(2-methoxy-5-methylphenyl)acetic acid.

Reduction: Formation of 2,2-difluoro-2-(2-methoxy-5-methylphenyl)ethanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid involves its interaction with specific molecular targets. The difluoroacetic acid moiety can act as a bioisostere for carboxylic acids, influencing enzyme activity and receptor binding. The methoxy and methyl groups can modulate the compound’s lipophilicity and membrane permeability, affecting its overall biological activity.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents	Key Features	Applications/Findings	Reference
2,2-Difluoro-2-(2-(trifluoromethoxy)phenyl)acetic acid	2-(Trifluoromethoxy)phenyl	- Higher electronegativity due to trifluoromethoxy group. - Molecular weight: 256.1 g/mol.	Used in fluoropolymer synthesis; exhibits enhanced thermal stability compared to non-fluorinated analogues.
2-(4-Methoxy-2-(trifluoromethyl)phenyl)acetic acid	4-Methoxy, 2-(trifluoromethyl)phenyl	- Trifluoromethyl enhances lipophilicity. - Similarity score: 1.00 (structural alignment).	Potential use in agrochemicals or pharmaceuticals due to increased membrane permeability.
cC6O4 (Ammonium salt of 2,2-difluoro-2-[[2,2,4,5-tetrafluoro-5-(trifluoromethoxy)-1,3-dioxolan-4-yl]oxy]acetic acid)	Dioxolane ring with multiple fluorinated groups	- Short serum half-life (4–7 h in rats). - No bioaccumulation observed.	Industrial surfactant; low environmental persistence due to rapid renal excretion.
2,2-Difluoro-2-(phenylthio)acetic acid	Phenylthio group	- Sulfur atom enhances nucleophilic reactivity. - Synthesized via Ugi reaction for pseudopeptide derivatives.	Building block for CF2-containing pseudopeptides; high yield (92%) in hydrolysis steps.
Indomethacin (1-(p-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid)	Indole core with methoxy and methyl groups	- Potent anti-inflammatory activity (85× phenylbutazone). - Orally active.	Clinical use in arthritis and pain management; highlights the importance of methoxy positioning for activity.

Physicochemical and Pharmacokinetic Differences

• Metabolic Stability : The difluoro substitution in the target compound and cC6O4 reduces metabolic oxidation, but cC6O4 ’s ammonium salt form facilitates rapid urinary excretion (t1/2 = 4–7 h) . In contrast, indomethacin’s indole ring undergoes hepatic glucuronidation, leading to longer half-lives (~4–11 h in humans) .
• Synthetic Utility : Compounds like 2,2-Difluoro-2-(phenylthio)acetic acid are used in multicomponent reactions (e.g., Ugi) due to their reactivity, whereas the target compound’s methoxy group may limit such applications unless deprotected .

Biological Activity

2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid is an organic compound that has garnered attention in medicinal chemistry due to its unique molecular structure, which includes two fluorine atoms and a methoxy-substituted aromatic group. This compound has potential applications in drug development, particularly as a biochemical probe for enzyme inhibition and receptor modulation.

• Molecular Formula : C11H12F2O2
• Molecular Weight : 216.18 g/mol
• Structure : The presence of fluorine enhances biological activity and chemical stability, making it a valuable candidate for pharmaceutical applications.

The biological activity of 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid is primarily attributed to its ability to interact with various biological targets such as enzymes and receptors. The fluorine atoms may enhance binding affinity and specificity, which is crucial for developing enzyme inhibitors that could treat various diseases.

Research Findings

• Inhibition Studies : Research indicates that this compound can modulate biological pathways through enzyme inhibition. For instance, it has shown promise in inhibiting the PI3K/AKT signaling pathway, which is significant in cancer biology .
• Cytotoxicity : In vitro studies have demonstrated that derivatives of this compound exhibit varying degrees of cytotoxicity against cancer cell lines. The modifications in the aromatic rings significantly influence the tumor cell cytotoxicity .
• Antibacterial Activity : Similar compounds with difluoromethyl moieties have shown enhanced antibacterial activity against Mycobacterium smegmatis, indicating that 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid may also possess antibacterial properties .

Case Study 1: Anticancer Potential

A study investigated the synthesis and structure-activity relationships of compounds related to 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid. It was found that certain modifications led to compounds with low toxicity profiles and potent tumor inhibitory activity in xenograft models. These compounds were able to reduce tumor size effectively while minimizing side effects typically associated with chemotherapy .

Case Study 2: Antibacterial Efficacy

Another study focused on the antibacterial properties of difluoromethyl-substituted compounds. It reported significant activity against Gram-positive bacteria, with some derivatives showing minimum inhibitory concentrations (MIC) comparable to standard antibiotics . This suggests that 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid could be a lead compound for developing new antibacterial agents.

Comparative Analysis

To better understand the biological activity of 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Unique Features
2,2-Difluoro-2-(4-fluorophenyl)acetic acid	C9H8F3O2	Contains three fluorine atoms; used in pharmaceuticals
4-Methoxybenzoic acid	C9H10O3	Lacks fluorine; commonly used in organic synthesis
4-Fluorophenylacetic acid	C8H8F1O2	Contains one fluorine atom; used in drug synthesis

The unique combination of two fluorine atoms and a methoxy-substituted aromatic group in 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid enhances its reactivity and biological activity compared to these similar compounds.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2,2-Difluoro-2-(2-methoxy-5-methylphenyl)acetic acid?

• Methodology :

• Step 1 : Start with fluorinated aromatic precursors such as 2-methoxy-5-methylbenzaldehyde. Fluorination can be achieved via nucleophilic substitution using agents like DAST (diethylaminosulfur trifluoride) under anhydrous conditions .
• Step 2 : Introduce the acetic acid moiety via Friedel-Crafts acylation or α-ketone reduction. For example, coupling with chloroacetic acid derivatives in the presence of Lewis acids (e.g., AlCl₃) .
• Step 3 : Purify via recrystallization (using ethanol/water) or column chromatography (silica gel, hexane/ethyl acetate gradient).
• Key Considerations : Monitor reaction progress using TLC and confirm regioselectivity via $^{19}\text{F}$ NMR to avoid side products like mono-fluorinated analogs .

Q. Which analytical techniques are optimal for characterizing this compound?

• Methodology :

• Structural Confirmation :
• $^1\text{H}$ and $^{19}\text{F}$ NMR : Identify fluorine substitution patterns and methoxy/methyl group integration .
• FT-IR : Confirm carboxylic acid (C=O stretch ~1700 cm⁻¹) and C-F bonds (1000–1100 cm⁻¹) .
• Purity Assessment :
• HPLC : Use a C18 column with UV detection (λ = 254 nm) and a mobile phase of acetonitrile/0.1% formic acid .
• Melting Point Analysis : Compare with literature values to detect impurities.

Advanced Research Questions

Q. How can researchers resolve discrepancies in spectroscopic data for derivatives of this compound?

• Methodology :

• Cross-Validation : Combine $^{13}\text{C}$ NMR with DEPT-135 to distinguish quaternary carbons from CH/CH₂ groups. For fluorinated analogs, use $^{19}\text{F}$-$^1\text{H}$ heteronuclear correlation (HETCOR) to assign overlapping signals .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula when isotopic patterns are ambiguous due to fluorine’s natural abundance .
• Case Study : If $^{19}\text{F}$ NMR shows unexpected peaks, re-examine synthetic conditions for incomplete fluorination or hydrolysis byproducts .

Q. What strategies optimize the compound’s stability in aqueous solutions for biological assays?

• Methodology :

• pH Control : Prepare buffered solutions (pH 5–7) to minimize hydrolysis of the difluoroacetic acid group. Use phosphate or citrate buffers .
• Lyophilization : Stabilize the compound as a lyophilized powder and reconstitute in DMSO for cell-based studies (≤10% DMSO to avoid cytotoxicity) .
• Degradation Monitoring : Use LC-MS/MS to track hydrolytic byproducts (e.g., defluorinated analogs) over time .

Q. How can computational methods predict the compound’s reactivity in nucleophilic environments?

• Methodology :

• Density Functional Theory (DFT) : Calculate electrostatic potential maps to identify electrophilic sites (e.g., α-carbon adjacent to fluorine).
• Molecular Dynamics (MD) : Simulate solvation effects in polar aprotic solvents (e.g., DMF) to model reaction pathways .
• Case Study : Predict regioselectivity in SN2 reactions by comparing activation energies for fluorine vs. methoxy group displacement .